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  4. (8S,8Ar)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8S,8Ar)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile (8S,8Ar)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name: Vulcanchem
CAS No.: 303959-58-2
VCID: VC0459162
InChI: InChI=1S/C26H30N6O3/c1-31-6-5-19-20(14-27)25(30)26(16-28,17-29)24(21(19)15-31)18-3-4-22(23(13-18)33-2)35-12-9-32-7-10-34-11-8-32/h3-5,13,21,24H,6-12,15,30H2,1-2H3/t21-,24+/m0/s1
SMILES: CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCN4CCOCC4)OC
Molecular Formula: C26H30N6O3
Molecular Weight: 474.6g/mol

(8S,8Ar)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile

CAS No.: 303959-58-2

Main Products

VCID: VC0459162

Molecular Formula: C26H30N6O3

Molecular Weight: 474.6g/mol

(8S,8Ar)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile - 303959-58-2

CAS No. 303959-58-2
Product Name (8S,8Ar)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Molecular Formula C26H30N6O3
Molecular Weight 474.6g/mol
IUPAC Name (8S,8aR)-6-amino-8-[3-methoxy-4-(2-morpholin-4-ylethoxy)phenyl]-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Standard InChI InChI=1S/C26H30N6O3/c1-31-6-5-19-20(14-27)25(30)26(16-28,17-29)24(21(19)15-31)18-3-4-22(23(13-18)33-2)35-12-9-32-7-10-34-11-8-32/h3-5,13,21,24H,6-12,15,30H2,1-2H3/t21-,24+/m0/s1
Standard InChIKey CQAMNIXNQZPGGB-XUZZJYLKSA-N
Isomeric SMILES CN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCN4CCOCC4)OC
SMILES CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCN4CCOCC4)OC
Canonical SMILES CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=C(C=C3)OCCN4CCOCC4)OC
PubChem Compound 6547620
Last Modified Nov 11 2021
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